Cas no 300717-72-0 (6-Bromopyrazolo[1,5-a]pyrimidine-2-carboxylic acid)

• Product Name: 6-Bromopyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• CAS No: 300717-72-0
• MF: C₇H₄BrN₃O₂
• MW: 242.029560089111
• MDL: MFCD00297254
• CID: 820357
• PubChem ID: 771938
• Update Time: 2025-06-12

6-Bromopyrazolo[1,5-a]pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromopyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• 6-BROMO-PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXYLIC ACID
• 6-bromopyrazolo[1,5-a]pyrimidine-2-carboxylic acid(SALTDATA: FREE)
• EN300-92590
• ALBB-021242
• 300717-72-0
• CCG-202977
• HMS1378J11
• MFCD00297254
• F0452-6134
• BBL104350
• SY058195
• 6-BROMO-PYRAZOLO(1,5-A)PYRIMIDINE-2-CARBOXYLIC ACID
• J-518453
• GS-5635
• WDICXYMIEJAABR-UHFFFAOYSA-N
• F11337
• STK400341
• DA-36385
• AKOS000301274
• PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXYLIC ACID, 6-BROMO-
• SCHEMBL1011158
• AG-690/40083008
• DTXSID90354403
• EU-0060369
• 6-Bromopyrazolo[1,5-a]pyrimidine-2-carboxylicacid
• AB05946
• ChemDiv2_003377
• Z277113830
• CS-0080420

• MDL： MFCD00297254
• Inchi： 1S/C7H4BrN3O2/c8-4-2-9-6-1-5(7(12)13)10-11(6)3-4/h1-3H,(H,12,13)
• InChI Key： WDICXYMIEJAABR-UHFFFAOYSA-N
• SMILES： BrC1C=NC2=CC(C(=O)O)=NN2C=1

Computed Properties

• Exact Mass: 240.94900
• Monoisotopic Mass: 240.94869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 2.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.791
• PSA: 67.49000
• LogP: 1.19000
• Vapor Pressure: No data available

6-Bromopyrazolo[1,5-a]pyrimidine-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%) H315 (100%) H319 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H302 (100%) H315 (100%) H319 (100%)
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 6-Bromopyrazolo[1,5-a]pyrimidine-2-carboxylic acid

Comprehensive Overview of 6-Bromopyrazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS No. 300717-72-0)

6-Bromopyrazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS No. 300717-72-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This brominated pyrazolopyrimidine derivative serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Its molecular formula, C₇H₄BrN₃O₂, highlights the presence of a carboxylic acid functional group, which enhances its reactivity and applicability in coupling reactions.

Recent studies emphasize the role of 6-Bromopyrazolo[1,5-a]pyrimidine-2-carboxylic acid in drug discovery, especially in targeting cancer therapeutics and inflammatory diseases. Researchers are increasingly exploring its potential as a scaffold for designing small-molecule inhibitors, given its ability to modulate key enzymatic pathways. The compound's bromine substituent further allows for selective functionalization, making it a valuable tool in medicinal chemistry and combinatorial synthesis.

From an industrial perspective, the demand for high-purity 6-Bromopyrazolo[1,5-a]pyrimidine-2-carboxylic acid has risen due to its application in high-throughput screening (HTS) and structure-activity relationship (SAR) studies. Its compatibility with modern click chemistry techniques, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), has expanded its utility in bioconjugation and proteomics. These attributes align with current trends in precision medicine and personalized therapeutics, where tailored molecular designs are critical.

Environmental and regulatory considerations also play a role in the compound's adoption. Unlike some halogenated analogs, 6-Bromopyrazolo[1,5-a]pyrimidine-2-carboxylic acid exhibits favorable biodegradability profiles, addressing growing concerns about green chemistry and sustainable synthesis. This aligns with the pharmaceutical industry's shift toward eco-friendly processes and reduced carbon footprints.

In summary, 6-Bromopyrazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS No. 300717-72-0) represents a pivotal building block in modern chemical research. Its multifaceted applications—spanning drug development, agrochemical innovation, and material science—underscore its importance in advancing scientific and industrial frontiers. As research continues to uncover new functionalities, this compound is poised to remain at the forefront of cutting-edge chemistry.